Cas no 1806813-26-2 (2-Amino-4-(difluoromethyl)-5-iodo-3-nitropyridine)

• Product Name: 2-Amino-4-(difluoromethyl)-5-iodo-3-nitropyridine
• CAS No: 1806813-26-2
• MF: C₆H₄F₂IN₃O₂
• MW: 315.016139984131
• CID: 4854274
• Update Time: 2025-10-28

2-Amino-4-(difluoromethyl)-5-iodo-3-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 2-Amino-4-(difluoromethyl)-5-iodo-3-nitropyridine

• Inchi： 1S/C6H4F2IN3O2/c7-5(8)3-2(9)1-11-6(10)4(3)12(13)14/h1,5H,(H2,10,11)
• InChI Key： GNLZKVMZKCFJHF-UHFFFAOYSA-N
• SMILES： IC1=CN=C(C(=C1C(F)F)[N+](=O)[O-])N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 226
• XLogP3: 2.2
• Topological Polar Surface Area: 84.7

Additional information on 2-Amino-4-(difluoromethyl)-5-iodo-3-nitropyridine

2-Amino-4-(difluoromethyl)-5-iodo-3-nitropyridine: A Comprehensive Overview

The compound 2-Amino-4-(difluoromethyl)-5-iodo-3-nitropyridine, with the CAS number 1806813-26-2, is a highly specialized organic molecule belonging to the pyridine derivative family. This compound has garnered significant attention in recent years due to its unique structural features and potential applications in various fields, including pharmaceuticals, agrochemicals, and advanced materials. The molecule's structure is characterized by the presence of multiple functional groups: an amino group (-NH₂) at position 2, a difluoromethyl group (-CHF₂) at position 4, an iodo group (-I) at position 5, and a nitro group (-NO₂) at position 3. These functional groups confer the compound with distinct chemical and physical properties, making it a valuable substrate for further chemical modifications and functionalization.

Recent studies have highlighted the importance of pyridine derivatives like 2-Amino-4-(difluoromethyl)-5-iodo-3-nitropyridine in drug discovery and development. The presence of electron-donating and electron-withdrawing groups on the pyridine ring allows for fine-tuning of the molecule's electronic properties, which is crucial for optimizing its interaction with biological targets. For instance, the amino group can act as a hydrogen bond donor, enhancing the compound's solubility and bioavailability. Meanwhile, the nitro group introduces electron-withdrawing effects, which can modulate the molecule's reactivity and selectivity in biochemical environments.

The synthesis of 2-Amino-4-(difluoromethyl)-5-iodo-3-nitropyridine typically involves multi-step organic synthesis strategies. Researchers often employ nucleophilic substitution reactions, followed by nitration and fluorination steps to introduce the desired functional groups. The use of iodine as a leaving group facilitates further chemical transformations, such as Suzuki-Miyaura coupling reactions, enabling the construction of more complex molecular architectures. Recent advancements in catalytic methods and green chemistry have also contributed to more efficient and environmentally friendly synthesis pathways for this compound.

In terms of applications, 2-Amino-4-(difluoromethyl)-5-iodo-3-nitropyridine has shown promise in several areas. In pharmaceutical research, it has been explored as a potential lead compound for anti-cancer drug development due to its ability to inhibit specific kinase enzymes involved in tumor progression. Additionally, its unique electronic properties make it a candidate for use in organic electronics, such as in field-effect transistors (FETs) and light-emitting diodes (LEDs). Recent studies have demonstrated that incorporating this compound into polymer blends can enhance their electrical conductivity without compromising mechanical stability.

The environmental impact of 2-Amino-4-(difluoromethyl)-5-iodo-3-nitropyridine has also been a topic of interest. Researchers have investigated its biodegradation pathways under various environmental conditions, aiming to assess its potential risks to ecosystems. Preliminary findings suggest that the compound undergoes rapid degradation under UV light exposure, reducing its persistence in aquatic environments. However, further studies are needed to fully understand its long-term ecological effects.

In conclusion, 2-Amino-4-(difluoromethyl)-5-iodo-3-nitropyridine is a versatile compound with significant potential across multiple disciplines. Its unique structure and functional groups make it an attractive candidate for both academic research and industrial applications. As ongoing studies continue to uncover new insights into its properties and uses, this compound is poised to play an increasingly important role in advancing modern science and technology.